Cas no 2137998-58-2 (1-2-(4-methyl-1H-pyrazol-1-yl)ethyl-1H-imidazol-2-amine)

• Product Name: 1-2-(4-methyl-1H-pyrazol-1-yl)ethyl-1H-imidazol-2-amine
• CAS No: 2137998-58-2
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 5901998
• PubChem ID: 165849933
• Update Time: 2025-08-05

1-2-(4-methyl-1H-pyrazol-1-yl)ethyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methyl-1H-pyrazol-1-yl)ethyl-1H-imidazol-2-amine
• 2137998-58-2
• 1-[2-(4-methyl-1H-pyrazol-1-yl)ethyl]-1H-imidazol-2-amine
• EN300-1109961

• Inchi： 1S/C9H13N5/c1-8-6-12-14(7-8)5-4-13-3-2-11-9(13)10/h2-3,6-7H,4-5H2,1H3,(H2,10,11)
• InChI Key： BFFGWCIUIXZNJP-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CCN1C=C(C)C=N1

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-2-(4-methyl-1H-pyrazol-1-yl)ethyl-1H-imidazol-2-amine

Introduction to Compound CAS No 2137998-58-2: 1-(2-(4-Methyl-1H-Pyrazol-1-Yl)Ethyl)-1H-Imidazol-2-Amine

The compound with CAS No 2137998-58-2, commonly referred to as 1-(2-(4-methyl-1H-pyrazol-1-yl)ethyl)-1H-imidazol-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring and an imidazole ring, both of which are heterocyclic aromatic systems known for their stability and reactivity in various chemical reactions.

Pyrazole, a five-membered ring containing two nitrogen atoms, is a key structural component of this compound. The presence of a methyl group at the 4-position of the pyrazole ring adds to the molecule's complexity and potential for diverse chemical interactions. Similarly, the imidazole ring, another five-membered heterocycle with two nitrogen atoms, contributes to the compound's ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial in many biological systems.

The synthesis of 1-(2-(4-methyl-1H-pyrazol-1-yl)ethyl)-1H-imidazol-2-amine involves a series of carefully designed reactions that highlight the versatility of heterocyclic chemistry. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, making this compound more accessible for research and potential commercial applications.

One of the most promising aspects of this compound is its potential as a bioactive agent. Researchers have explored its ability to inhibit certain enzymes and modulate cellular pathways, suggesting its potential role in drug development. For instance, studies have shown that this compound exhibits antimicrobial properties, making it a candidate for novel antibiotic therapies.

In addition to its biological applications, 1-(2-(4-methyl-1H-pyrazol-1-yl)ethyl)-1H-imidazol-2-amine has also been investigated for its role in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues in asymmetric catalysis and enantioselective synthesis.

The structural features of this compound also make it an interesting subject for computational chemistry studies. Researchers have employed advanced molecular modeling techniques to explore its electronic properties and interaction patterns with other molecules. These insights are invaluable for predicting its behavior in different chemical environments and designing more effective derivatives.

As interest in heterocyclic compounds continues to grow, so does the importance of understanding the properties and applications of CAS No 2137998-58-2. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic research and industrial applications.

In conclusion, 1-(2-(4-methyl-1H-pyrazol-1-Yl)Ethyl)-1H-imidazolium Amine is a multifaceted compound with significant potential across various scientific disciplines. By leveraging cutting-edge research techniques and maintaining a focus on innovation, scientists can unlock new possibilities for this intriguing molecule.